Cas no 1806048-60-1 (6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806048-60-1
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4833068
• Update Time: 2025-06-09

6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO3/c9-7(10)3-1-5(16)6(4(2-15)14-3)17-8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： OHTLLDFATIGEEO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(CO)N1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806048-60-1)

6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806048-60-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, incorporates multiple fluorinated substituents, which contribute to its unique chemical properties and potential biological activities. The presence of both difluoromethyl and trifluoromethoxy groups enhances its reactivity and selectivity, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological applications. Pyridine derivatives have been extensively studied for their roles in drug development, particularly in the treatment of various diseases such as cancer, inflammation, and infectious disorders. The structural features of 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol position it as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The difluoromethyl group, in particular, is known to increase the lipophilicity and binding affinity of molecules, while the trifluoromethoxy group contributes to metabolic resistance against enzymatic degradation. These properties make such compounds highly attractive for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated pyridines in the development of kinase inhibitors and other targeted therapies. Studies have demonstrated that pyridine derivatives with fluorinated substituents can exhibit potent inhibitory effects on various enzymes involved in disease pathways. For instance, recent publications have shown that compounds incorporating difluoromethyl and trifluoromethoxy groups exhibit significant activity against tyrosine kinases, which are crucial targets in cancer therapy.

The synthesis of 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyridine ring is a challenging task due to their high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms with high efficiency and selectivity.

One notable approach to synthesizing this compound involves nucleophilic aromatic substitution (SNAr) reactions, where fluorinated precursors are used to introduce fluorine atoms into the pyridine ring. Additionally, palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization at specific positions on the pyridine core. These methodologies highlight the importance of transition metal catalysis in modern synthetic organic chemistry.

The biological activity of 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol has been explored in several preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory and infectious diseases. The difluoromethyl group appears to play a critical role in modulating binding interactions with biological targets, thereby enhancing its pharmacological efficacy.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding mechanism of this compound with its target proteins. These studies have helped identify key interactions between the fluorinated substituents and amino acid residues on the protein surface. Such information is invaluable for optimizing the compound's structure and improving its biological activity.

The pharmaceutical industry has shown considerable interest in developing novel fluorinated pyridines for therapeutic applications. Companies are actively engaged in synthesizing and testing new derivatives of this class of compounds with the aim of identifying lead candidates for clinical development. The unique properties of 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol make it a promising starting point for such efforts.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806048-60-1) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activities. The incorporation of fluorinated substituents enhances its pharmacological properties, making it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, it is expected that more derivatives of this compound will be synthesized and evaluated for their therapeutic potential.